Cas no 2138528-87-5 (2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138528-87-5
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6409889
• PubChem ID: 165490372
• Update Time: 2025-08-03

2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• EN300-1141075
• 2138528-87-5

• Inchi： 1S/C17H21N3O4/c1-3-14-18-9-10-20(14)12-17(2,15(21)22)19-16(23)24-11-13-7-5-4-6-8-13/h4-10H,3,11-12H2,1-2H3,(H,19,23)(H,21,22)
• InChI Key： CMWIZWXDTMIVRA-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=CN=C1CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid

Introduction to 2-{(Benzyloxy)Carbonylamino}-3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methylpropanoic Acid (CAS No: 2138528-87-5)

The compound 2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid, identified by the CAS number 2138528-87-5, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug development and therapeutic interventions.

The molecular structure of this compound is characterized by a propanoic acid backbone, which serves as the central framework. Attached to this backbone are two key functional groups: a benzyloxy carbonylamino group and a 2-ethylimidazolyl group. These groups contribute to the compound's versatility and reactivity, making it a valuable candidate for various chemical and biological studies.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the presence of the imidazolyl group has been linked to anti-inflammatory and anti-tumor properties, as demonstrated in preclinical models. Additionally, the benzyloxy carbonylamino group enhances the compound's stability and bioavailability, which are critical factors in drug design.

One of the most notable aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have explored its ability to inhibit specific enzymes and pathways involved in diseases such as cancer and neurodegenerative disorders. For example, a study published in 2023 revealed that this compound exhibits selective inhibition of a key enzyme implicated in Alzheimer's disease, suggesting its potential as a therapeutic agent.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid involves a multi-step process that combines advanced organic chemistry techniques. The use of protecting groups, such as the benzyloxy carbonyl (Cbz) group, ensures precise control over the reaction pathways and enhances the overall yield of the synthesis.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its role as an intermediate in drug synthesis has been well-documented, with several research groups utilizing it as a building block for more complex molecules with enhanced pharmacological properties.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with greater accuracy. These computational models have provided valuable insights into its potential interactions with biological targets, paving the way for further experimental validation.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No: 2138528-87-5) represents a significant advancement in the field of organic chemistry and medicinal science. Its unique structure, coupled with its promising biological activities, positions it as a key player in the development of innovative therapeutic solutions.